Cas no 1163-05-9 (Dibenz[a,j]acridine,7-oxide)

• Product Name: Dibenz[a,j]acridine,7-oxide
• CAS No: 1163-05-9
• MF: C₂₁H₁₃NO
• MW: 295.334025144577
• CID: 221778
• PubChem ID: 160566
• Update Time: 2025-04-19

Dibenz[a,j]acridine,7-oxide Chemical and Physical Properties

Names and Identifiers

• Dibenz[a,j]acridine,7-oxide
• DIBENZ(A,J)ACRIDINEN-OXIDE
• dibenz<a,j>acridine N-oxide
• AC1L4NUU
• AC1Q224I
• Dibenz(a,j)acridine, 7-oxide
• dibenz[a,j]acridine N-oxide
• Dibenz< a,j> acridin-N-oxyd
• dibenzo[a,j]acridine 7-oxide
• 1163-05-9
• CCRIS 3316
• DTXSID90151338
• Dibenz(a,j)acridine N-oxide
• 13-oxido-13-azoniapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),2,4,6,8,10,12,15,17,19,21-undecaene

• Inchi： 1S/C21H13NO/c23-22-20-11-9-14-5-1-3-7-16(14)18(20)13-19-17-8-4-2-6-15(17)10-12-21(19)22/h1-13H
• InChI Key： MQSWLCGJPFZPQJ-UHFFFAOYSA-N
• SMILES： [O-][N+]1C2C=CC3C=CC=CC=3C=2C=C2C3C=CC=CC=3C=CC=12

Computed Properties

• Exact Mass: 295.09979
• Monoisotopic Mass: 295.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines